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Compound of Interest

Compound Name:
4-Methoxy-3-methylbenzyl

chloride

Cat. No.: B1345713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties—

specifically the boiling point and density—of 4-Methoxy-3-methylbenzyl chloride (C₉H₁₁ClO).

Furthermore, it outlines a detailed experimental protocol for its synthesis via the chlorination of

4-methoxy-3-methylbenzyl alcohol. This document is intended to serve as a practical resource

for professionals in the fields of chemical research and drug development.

Core Physicochemical Data
The essential physical properties of 4-Methoxy-3-methylbenzyl chloride are summarized in

the table below for quick reference.

Property Value Conditions

Boiling Point 143 °C at 25 mmHg

Density 1.11 g/cm³ Not Specified
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While specific experimental records detailing the determination of the boiling point and density

for this particular compound are not readily available in the cited literature, standard laboratory

procedures for such measurements are well-established. Below are generalized protocols for

these determinations, followed by a detailed synthesis procedure.

Determination of Boiling Point under Reduced Pressure
The boiling point of 4-Methoxy-3-methylbenzyl chloride was determined under reduced

pressure to prevent decomposition at higher temperatures. A typical procedure for such a

measurement is as follows:

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

Claisen adapter, a thermometer, a condenser, and a receiving flask. The entire system is

connected to a vacuum pump with a manometer to monitor the pressure.

Sample Preparation: The liquid sample, 4-Methoxy-3-methylbenzyl chloride, is placed in

the round-bottom flask along with a few boiling chips or a magnetic stirrer to ensure smooth

boiling.

Vacuum Application: The system is carefully evacuated to the desired pressure, in this case,

25 mmHg.

Heating: The flask is gently heated using a heating mantle or an oil bath.

Boiling Point Measurement: The temperature is recorded when the liquid boils and a steady

stream of condensate is observed on the thermometer bulb and in the condenser. This

temperature is the boiling point at the recorded pressure.

Determination of Density
The density of a liquid organic compound such as 4-Methoxy-3-methylbenzyl chloride is

typically determined using a pycnometer or a digital density meter.[1][2][3] A general protocol

using a pycnometer is described below:

Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately

(m₁).
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Filling with Sample: The pycnometer is filled with the sample liquid, ensuring no air bubbles

are trapped. The temperature of the sample is allowed to equilibrate to a known temperature

(e.g., 25 °C).

Weighing: The filled pycnometer is weighed again to determine the mass of the liquid (m₂).

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the

calibrated volume of the pycnometer.

Synthesis of 4-Methoxy-3-methylbenzyl chloride
A representative method for the synthesis of 4-Methoxy-3-methylbenzyl chloride is the

chlorination of 4-methoxy-3-methylbenzyl alcohol using a suitable chlorinating agent, such as

thionyl chloride (SOCl₂), in an inert solvent.

Reaction Scheme:

4-methoxy-3-methylbenzyl alcohol + SOCl₂ → 4-Methoxy-3-methylbenzyl chloride + SO₂ +

HCl

Materials:

4-methoxy-3-methylbenzyl alcohol

Thionyl chloride (SOCl₂)

Anhydrous dichloromethane (DCM) or another suitable inert solvent

Triethylamine or pyridine (optional, as a base to neutralize HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:
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Reaction Setup: A solution of 4-methoxy-3-methylbenzyl alcohol (1.0 equivalent) in

anhydrous dichloromethane is prepared in a round-bottom flask equipped with a magnetic

stirrer and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon). The flask

is cooled to 0 °C in an ice bath.

Addition of Chlorinating Agent: Thionyl chloride (1.1 to 1.5 equivalents) is added dropwise to

the cooled solution over a period of 30 minutes. If a base is used, it is typically added prior to

the thionyl chloride.

Reaction: The reaction mixture is allowed to warm to room temperature and stirred for

several hours (typically 1-3 hours). The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Work-up: Upon completion, the reaction is carefully quenched by pouring it into a mixture of

ice and water. The organic layer is separated using a separatory funnel.

Purification: The organic layer is washed sequentially with saturated aqueous sodium

bicarbonate solution (to neutralize excess acid) and brine. It is then dried over anhydrous

magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a

rotary evaporator.

Final Product: The crude product can be further purified by vacuum distillation to yield pure

4-Methoxy-3-methylbenzyl chloride.

Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of 4-Methoxy-3-methylbenzyl
chloride from its corresponding alcohol.

Reaction Setup Chlorination Reaction Work-up & Purification

Dissolve 4-methoxy-3-methylbenzyl alcohol in anhydrous DCM Cool to 0°C
Inert atmosphere

Add Thionyl Chloride dropwise Stir at room temperature
1-3 hours

Quench with ice-water Wash with NaHCO3 & Brine Dry over MgSO4 Evaporate solvent Vacuum Distillation Pure 4-Methoxy-3-methylbenzyl chloride
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Methoxy-3-methylbenzyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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